2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid

• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2,4-dimethyl-1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
• InChI: InChI=1S/C13H14O2/c1-6-3-7(2)10-8(4-6)5-9-11(10)12(9)13(14)15/h3-4,9,11-12H,5H2,1-2H3,(H,14,15)
• InChI Key: UVOKDQGMSJQSLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C3C(C3C(=O)O)CC2=C1)C

Description

2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid is a cyclopropane-fused indene derivative bearing two methyl substituents at the 2- and 4-positions of the indene core. The cyclopropane ring imparts conformational rigidity, which may enhance receptor binding affinity, while substituents modulate electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid typically involves multi-step organic reactions. One common method involves the cyclopropanation of an indene derivative followed by carboxylation. The reaction conditions often require the use of strong bases, such as sodium hydride, and transition metal catalysts, such as palladium or rhodium, to facilitate the cyclopropanation process.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to increase yield and purity, as well as implementing continuous flow reactors to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield reduced cyclopropane derivatives.

Substitution: Electrophilic substitution reactions can occur at the indene ring, facilitated by reagents such as halogens or sulfonyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Halogens (e.g., Br2, Cl2), sulfonyl chlorides (e.g., TsCl)

Major Products

Oxidation: Ketones, carboxylic acids

Reduction: Reduced cyclopropane derivatives

Substitution: Halogenated or sulfonylated indene derivatives

Scientific Research Applications

2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid is not fully understood. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to alterations in biochemical pathways. The cyclopropane ring and indene structure may play a crucial role in binding to these targets and exerting biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key physicochemical parameters of 2,4-dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	pKa	Predicted Solubility
Parent compound (unsubstituted)	None	C₁₁H₁₀O₂	174.2	132–135	~4.57	Slight in chloroform, methanol
4-Bromo derivative	4-Br	C₁₁H₉BrO₂	253.09	Not reported	Not reported	Likely low (halogenated)
3-Chloro derivative	3-Cl	C₁₁H₉ClO₂	208.64	Not reported	Not reported	Similar to parent
5-Chloro derivative	5-Cl	C₁₁H₉ClO₂	208.64	Not reported	Not reported	Not reported
4-Chloro-3-fluoro derivative	3-F, 4-Cl	C₁₁H₈ClFO₂	226.63	Not reported	Not reported	Low (polar substituents)
3-Cyano derivative	3-CN	C₁₂H₉NO₂	199.21	Not reported	Not reported	Moderate (polar group)
2,4-Dimethyl derivative	2-CH₃, 4-CH₃	C₁₃H₁₄O₂	202.25	Not reported	Inferred ~4.5–5.0	Higher than halogenated analogs

Key Observations:

• Molecular Weight and Polarity: Halogen substituents (Br, Cl, F) increase molecular weight and reduce solubility compared to the parent compound. Methyl groups (2,4-dimethyl) marginally increase hydrophobicity but may enhance membrane permeability .
• Acidity: The pKa of the parent compound (~4.57) suggests moderate acidity, likely retained in the 2,4-dimethyl derivative due to the carboxylic acid group. Halogen substituents may slightly lower pKa via inductive effects .

Halogenated Derivatives:

• 4-Bromo and 4-Chloro analogs are prepared via electrophilic halogenation (Cl₂ or Br₂) in the presence of Lewis acids (FeCl₃, SnCl₄) .
• 3-Chloro-4-fluoro derivative likely involves sequential halogenation steps or directed ortho-metalation strategies .

Methyl-Substituted Derivatives:

• Methyl groups are introduced via Friedel-Crafts alkylation or by using pre-functionalized indene precursors. For example, 1-methyl and 6a-methyl derivatives are synthesized using Grubbs catalyst-mediated cyclopropanation .

Inference for 2,4-Dimethyl Derivative:

A plausible route involves di-methylation of the indene core prior to cyclopropanation. Alternatively, directed C–H activation at the 2- and 4-positions could install methyl groups post-cyclopropane formation.

Biological Activity

Chemical Structure and Properties

2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid is a bicyclic compound featuring a cyclopropane ring fused to an indene structure. Its molecular formula is $C_{12}H_{12}O_2$ with a carboxylic acid functional group that contributes to its potential biological activity. The unique structure allows for various interactions with biological molecules.

Anticancer Properties

Research has indicated that compounds similar to cyclopropa[a]indenes exhibit significant anticancer activity. Studies have shown that these compounds can inhibit tumor growth by inducing apoptosis in cancer cells through various mechanisms including:

• Inhibition of cell proliferation : Cyclopropane derivatives have been found to interfere with cell cycle progression.
• Induction of apoptosis : Certain derivatives trigger programmed cell death pathways in malignant cells.

Antimicrobial Activity

Some cyclopropa[a]indene derivatives have demonstrated antimicrobial properties against a range of pathogens. The mechanism of action typically involves:

• Disruption of microbial cell membranes : This leads to increased permeability and eventual cell lysis.
• Inhibition of essential microbial enzymes : Such as those involved in DNA replication or protein synthesis.

The biological activity of 2,4-Dimethyl-1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid may involve:

• Electrophilic attack on nucleophilic sites : This can modify proteins and nucleic acids, leading to altered cellular functions.
• Interaction with specific receptors or enzymes : This could modulate signaling pathways critical for cell survival and proliferation.

Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry explored the anticancer properties of various cyclopropa[a]indene derivatives. The results indicated that certain structural modifications enhanced their potency against breast cancer cell lines. The study highlighted the importance of the carboxylic acid group in mediating biological effects.

Study 2: Antimicrobial Efficacy

Another investigation reported in Phytochemistry examined the antimicrobial effects of cyclopropane derivatives. The findings revealed that compounds with similar structures exhibited significant activity against Gram-positive bacteria, suggesting potential applications in developing new antibiotics.

Data Table: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Anticancer	Induces apoptosis; inhibits proliferation	[Journal of Medicinal Chemistry]
Antimicrobial	Disrupts cell membranes; inhibits enzyme functions	[Phytochemistry]
Enzyme Inhibition	Modifies protein targets; alters signaling pathways	[Various Studies]